Cas no 1143623-19-1 (4-(piperidin-4-yl)piperazin-2-one)

• Product Name: 4-(piperidin-4-yl)piperazin-2-one
• CAS No: 1143623-19-1
• MF: C₉H₁₇N₃O
• MW: 183.250781774521
• MDL: MFCD16076640
• CID: 2135086
• PubChem ID: 53409916
• Update Time: 2025-05-17

4-(piperidin-4-yl)piperazin-2-one Chemical and Physical Properties

Names and Identifiers

• 4-(4-piperidinyl)-2-Piperazinone
• 4-(piperidin-4-yl)piperazin-2-one
• 4-Piperidin-4-ylpiperazin-2-one

• MDL： MFCD16076640
• Inchi： 1S/C9H17N3O/c13-9-7-12(6-5-11-9)8-1-3-10-4-2-8/h8,10H,1-7H2,(H,11,13)
• InChI Key： VSXLGSACUFTSFK-UHFFFAOYSA-N
• SMILES： O=C1CN(CCN1)C1CCNCC1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 189
• Topological Polar Surface Area: 44.4

Additional information on 4-(piperidin-4-yl)piperazin-2-one

Comprehensive Overview of 4-(piperidin-4-yl)piperazin-2-one (CAS No. 1143623-19-1): Structure, Applications, and Research Insights

4-(piperidin-4-yl)piperazin-2-one (CAS No. 1143623-19-1) is a heterocyclic compound featuring a unique fusion of piperidine and piperazine moieties. This scaffold has garnered significant attention in pharmaceutical and chemical research due to its versatile bioactive properties and potential as a drug discovery intermediate. The compound’s molecular structure (C9H17N3O) offers a balanced combination of hydrophilicity and lipophilicity, making it a promising candidate for modulating central nervous system (CNS) targets and enzyme inhibition.

Recent studies highlight the role of 4-(piperidin-4-yl)piperazin-2-one in designing small-molecule inhibitors for neurodegenerative diseases, such as Alzheimer’s and Parkinson’s. Its piperazine-2-one core is particularly valued for enhancing blood-brain barrier (BBB) permeability, a critical factor in CNS drug development. Researchers are also exploring its utility in cancer therapeutics, where its ability to interact with kinase proteins and G-protein-coupled receptors (GPCRs) shows promise.

From a synthetic chemistry perspective, CAS No. 1143623-19-1 serves as a building block for constructing complex pharmacophores. Its N-functionalization capabilities allow derivatization at multiple sites, enabling the creation of libraries for high-throughput screening (HTS). This adaptability aligns with the growing demand for fragment-based drug design (FBDD), a trend dominating modern medicinal chemistry workflows.

Environmental and green chemistry applications are another emerging focus. The compound’s stability under mild conditions supports its use in catalytic reactions, reducing the need for hazardous reagents. Innovations in flow chemistry and microwave-assisted synthesis further enhance its accessibility, addressing industry demands for sustainable manufacturing.

In the context of user-searched queries, common questions include: "What is the synthetic route for 4-(piperidin-4-yl)piperazin-2-one?" or "How does CAS 1143623-19-1 compare to other piperazine derivatives in drug design?" These reflect the compound’s relevance to both academic and industrial audiences. Notably, its patent landscape reveals applications in neuroprotective agents and anti-inflammatory drugs, underscoring its commercial potential.

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In summary, 4-(piperidin-4-yl)piperazin-2-one exemplifies the convergence of structural ingenuity and therapeutic potential. As research advances, its role in addressing unmet medical needs and industrial scalability challenges will likely expand, solidifying its position in the pharmaceutical innovation pipeline.